Cas no 51581-32-9 (Pyridin-3-yl dimethylcarbamate)

• Product Name: Pyridin-3-yl dimethylcarbamate
• CAS No: 51581-32-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00899071
• CID: 56038
• PubChem ID: 98821
• Update Time: 2025-05-22

Pyridin-3-yl dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Pyridin-3-yl dimethylcarbamate
• 3-(N,N-Dimethylcarbamoyloxy) pyridine
• 3-Pyridyl dimethylcarbamate
• Carbamic acid, N,N-dimethyl-, 3-pyridinyl ester
• Pyridostigmine impurity A
• 3-Pyridinyl N,N-dimethylcarbamate
• CS-0331912
• Q27259290
• DTXSID10199535
• NSC168373
• EINECS 257-297-7
• 3-Pyridinyl dimethylcarbamate, AldrichCPR
• Carbamic acid, dimethyl-, 3-pyridyl ester
• J-524096
• A871232
• FT-0613818
• UNII-49I1A7125L
• PYRIDOSTIGMINE BROMIDE IMPURITY A [EP IMPURITY]
• Norpyridostigmine
• 49I1A7125L
• NSC 168373
• pyridin-3-yl N,N-dimethylcarbamate
• N,N-Dimethylaminoformicacid-3-pyridinylester
• AMY14591
• 3-Dimethylcarbamoyloxypyridine
• 51581-32-9
• NSC-168373
• A800361
• Carbamic acid, dimethyl-, 3-pyridinyl ester
• D87740
• N,N-dimethylcarbamic acid 3-pyridinyl ester
• 3-(Dimethylcarbamoyloxy)pyridine
• pyridin-3-yldimethylcarbamate
• RO-1-5142
• Benzoic acid, 2-hydroxy-, 3-chlorophenyl ester
• SCHEMBL10635171
• CHEMBL2288686
• 3-(N,N-Dimethylcarbamoyloxy)pyridine
• 3-pyridinol dimethylcarbamate
• AKOS006229830
• SB53954
• 3-Pyridinyl dimethylcarbamate #
• NS00032307
• PYRIDOSTIGMINE BROMIDE IMPURITY A (EP IMPURITY)
• DTXCID70122026
• DB-008838

• MDL： MFCD00899071
• Inchi： 1S/C8H10N2O2/c1-10(2)8(11)12-7-4-3-5-9-6-7/h3-6H,1-2H3
• InChI Key： VZELUFSMNDBCBO-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C(N(C)C)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.153
• Boiling Point: 258 °C at 760 mmHg
• Flash Point: 109.8 °C
• Refractive Index: 1.523
• PSA: 42.43000
• LogP: 1.14200

Pyridin-3-yl dimethylcarbamate Security Information

• Hazardous Material transportation number：UN 2810 6.1 / PGIII

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridin-3-yl dimethylcarbamate

Pyridin-3-yl Dimethylcarbamate: A Comprehensive Overview

Pyridin-3-yl dimethylcarbamate, identified by the CAS registry number 51581-32-9, is a compound of significant interest in various fields of chemistry and materials science. This compound, which belongs to the class of carbamates, has garnered attention due to its unique structural properties and potential applications in drug design, agrochemicals, and advanced materials.

The molecular structure of pyridin-3-yl dimethylcarbamate consists of a pyridine ring substituted at the 3-position with a dimethylcarbamate group. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, with a focus on optimizing reaction conditions for scalability and sustainability.

One of the most promising applications of pyridin-3-yl dimethylcarbamate lies in its use as an intermediate in drug discovery programs. Researchers have investigated its role in modulating enzyme activity, particularly in kinases and proteases, which are key targets in oncology and inflammatory diseases. The compound's ability to form stable interactions with these enzymes has been validated through computational modeling and in vitro assays, highlighting its potential as a lead compound for therapeutic development.

In addition to its medicinal chemistry applications, pyridin-3-yl dimethylcarbamate has also found utility in agrochemicals. Its ability to inhibit specific pest-related enzymes has been explored in recent agricultural studies, suggesting its potential as an environmentally friendly alternative to conventional pesticides. This application aligns with the growing demand for sustainable agricultural practices that minimize environmental impact while maintaining crop productivity.

The environmental fate and toxicity of pyridin-3-yl dimethylcarbamate have also been subjects of recent research. Studies conducted under controlled laboratory conditions have assessed its biodegradation rates and potential accumulation in aquatic systems. These findings are crucial for evaluating the compound's safety profile and ensuring its responsible use in commercial applications.

From a materials science perspective, pyridin-3-yldimethylcarbamate's structural versatility has inspired its use as a precursor for advanced polymers and hybrid materials. Researchers have demonstrated its ability to participate in polymerization reactions under mild conditions, yielding materials with tailored mechanical and thermal properties. These developments underscore the compound's potential as a key component in next-generation materials for electronics, aerospace, and biomedical devices.

In conclusion, pyridin-3-yldimethylcarbamate, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research across multiple disciplines. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in addressing challenges in medicine, agriculture, and materials science.